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Compound of Interest

Compound Name: YD23

Cat. No.: B10857971

An In-depth Technical Guide on the Impact of Cdc23 on Cell Cycle and Cell Growth Regulatory
Genes

Disclaimer: Initial searches for "YD23" did not yield a specific gene or protein with established
roles in cell cycle regulation. However, the search results strongly suggest that the intended
subject of inquiry is Cdc23 (Cell Division Cycle 23), a well-characterized protein central to cell
cycle control. This guide will, therefore, focus on the functions and regulatory impact of Cdc23.

Introduction

Cell division cycle 23 (Cdc23), also known as Anaphase-Promoting Complex subunit 8
(ANAPCS), is a core component of the Anaphase-Promoting Complex/Cyclosome (APC/C), a
crucial E3 ubiquitin ligase that governs the progression of the cell cycle. The APC/C ensures
the timely degradation of key regulatory proteins, thereby orchestrating the transitions between
different phases of the cell cycle, most notably the transition from metaphase to anaphase and
the exit from mitosis. Dysregulation of Cdc23 and the APC/C is frequently implicated in
tumorigenesis, making it a significant area of research for drug development professionals.
This guide provides a comprehensive overview of Cdc23's mechanism of action, its impact on
cell cycle and cell growth regulatory genes, quantitative data from relevant studies, and
detailed experimental protocols.

The Role of Cdc23 in the Anaphase-Promoting
Complex/Cyclosome (APCIC)
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Cdc23 is one of the several subunits characterized by tetratricopeptide repeats (TPR), which
are crucial for protein-protein interactions within the APC/C.[1] These TPR subunits, including
Cdc23, form a scaffold that facilitates the interaction of the APC/C with its co-activators and
substrates.[2] The primary function of the APC/C is to catalyze the attachment of ubiquitin
chains to its target proteins, marking them for degradation by the 26S proteasome.[2] This
proteolytic activity is essential for the irreversible progression of the cell cycle.

The activity of the APC/C is tightly regulated and depends on its association with one of two co-
activators: Cdc20 in early mitosis and Cdhl in late mitosis and G1 phase. Cdc23 plays a role in
mediating the binding of these co-activators to the APC/C core.

APCJ/C-Mediated Signaling Pathway

The APC/C, with Cdc23 as a core component, regulates the cell cycle through the
ubiquitination and subsequent degradation of key cell cycle proteins. This process is
fundamental for the metaphase-to-anaphase transition and mitotic exit.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [YD23's impact on cell cycle and cell growth regulatory
genes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1085797 1#yd23-s-impact-on-cell-cycle-and-cell-
growth-regulatory-genes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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